Cas no 1805598-86-0 (2-Bromo-6-cyano-3-(trifluoromethoxy)aniline)

• Product Name: 2-Bromo-6-cyano-3-(trifluoromethoxy)aniline
• CAS No: 1805598-86-0
• MF: C₈H₄BrF₃N₂O
• MW: 281.029371261597
• CID: 4973782
• Update Time: 2023-08-24

2-Bromo-6-cyano-3-(trifluoromethoxy)aniline Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-cyano-3-(trifluoromethoxy)aniline

• Inchi： 1S/C8H4BrF3N2O/c9-6-5(15-8(10,11)12)2-1-4(3-13)7(6)14/h1-2H,14H2
• InChI Key： OMZMHCHYROYPQJ-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C#N)C=CC=1OC(F)(F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 275
• XLogP3: 3.4
• Topological Polar Surface Area: 59